Cas no 1246525-60-9 (SR 1078)

• Product Name: SR 1078
• CAS No: 1246525-60-9
• MF: C₁₇H₁₀F₉NO₂
• MW: 431.252436161041
• MDL: MFCD18782737
• CID: 834617
• PubChem ID: 17980288
• Update Time: 2024-11-02

SR 1078 Chemical and Physical Properties

Names and Identifiers

• SR 1078
• N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]-4-(trifluoromethyl)benzamide
• CS-1045
• SR-1078
• N-[4-[2,2,2-Trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]-4-(trifluoromethyl)benzamide
• SR1078
• SR-03000001078-1
• Benzamide, N-[4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]-4-(trifluoromethyl)-
• NCGC00379222-02
• GLXC-03232
• BCP09203
• 1246525-60-9
• HY-14422
• SCHEMBL4880524
• C71974
• AC-35982
• EX-A2215
• SR-03000001078-2
• DTXSID30591895
• AS-55921
• DUXWIYXHHGNUJU-UHFFFAOYSA-N
• N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)-4-(trifluoromethyl)benzamide
• N-[4-(2,2,2-Trifluoro-1-hydroxy-1-trifluoromethyl-ethyl)-phenyl]-4-trifluoromethyl-benzamide
• s5775
• CHEMBL3094387
• SR-03000001078
• AKOS024458390
• BDBM50444350

• MDL： MFCD18782737
• Inchi： 1S/C17H10F9NO2/c18-15(19,20)11-3-1-9(2-4-11)13(28)27-12-7-5-10(6-8-12)14(29,16(21,22)23)17(24,25)26/h1-8,29H,(H,27,28)
• InChI Key： DUXWIYXHHGNUJU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)NC(C1C=CC(C(F)(F)F)=CC=1)=O)O)(F)F

Computed Properties

• Exact Mass: 431.05700
• Monoisotopic Mass: 431.05678202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169 ºC
• Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
• PSA: 52.82000
• LogP: 5.65390

SR 1078 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Pharmaceutical and Biochemical Products Medical Target Class
• Other Chemical Reagents